Cas no 1361701-40-7 (5-Chloro-6-(3,4-dichlorophenyl)picolinic acid)

• Product Name: 5-Chloro-6-(3,4-dichlorophenyl)picolinic acid
• CAS No: 1361701-40-7
• MF: C₁₂H₆Cl₃NO₂
• MW: 302.540540218353
• CID: 4927053
• Update Time: 2025-08-04

5-Chloro-6-(3,4-dichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(3,4-dichlorophenyl)picolinic acid

• Inchi： 1S/C12H6Cl3NO2/c13-7-2-1-6(5-9(7)15)11-8(14)3-4-10(16-11)12(17)18/h1-5H,(H,17,18)
• InChI Key： GGGFMHBWEZMELH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)N=C1C1C=CC(=C(C=1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2

Additional information on 5-Chloro-6-(3,4-dichlorophenyl)picolinic acid

Introduction to 5-Chloro-6-(3,4-dichlorophenyl)picolinic Acid (CAS No. 1361701-40-7) and Its Emerging Applications in Chemical Biology

5-Chloro-6-(3,4-dichlorophenyl)picolinic acid, identified by its unique Chemical Abstracts Service (CAS) number 1361701-40-7, represents a significant compound in the realm of chemical biology and pharmaceutical research. This heterocyclic organic acid, characterized by its chlorinated phenyl substituents and picolinic backbone, has garnered attention due to its versatile structural framework and potential biological activities. The presence of multiple chlorine atoms enhances its reactivity, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The compound's molecular structure, featuring a pyridine ring substituted with a chloro group at the 5-position and a 3,4-dichlorophenyl group at the 6-position, imparts distinct electronic and steric properties. These features are critical in modulating interactions with biological targets, such as enzymes and receptors. Recent advancements in computational chemistry have enabled the prediction of its binding affinities and pharmacokinetic profiles, facilitating the design of derivatives with improved efficacy and selectivity.

In the context of drug discovery, 5-chloro-6-(3,4-dichlorophenyl)picolinic acid has been investigated for its potential role in modulating metabolic pathways. Studies suggest that derivatives of this compound may exhibit inhibitory effects on key enzymes involved in inflammation and oxidative stress. For instance, researchers have explored its ability to interact with lipoxygenases and cyclooxygenases, which are pivotal in the biosynthesis of pro-inflammatory mediators. The dichlorophenyl moiety is particularly noteworthy, as it can engage in hydrophobic interactions within active sites, enhancing binding stability.

Furthermore, the compound's picolinic core is reminiscent of natural products like nicotinic acid derivatives, which are well-documented for their cholesterol-lowering effects. This structural similarity has prompted investigations into whether 5-chloro-6-(3,4-dichlorophenyl)picolinic acid or its analogs could exhibit similar cardiovascular benefits. Preliminary in vitro assays have indicated promising results in terms of HDL cholesterol elevation and LDL cholesterol reduction, although further studies are required to validate these findings in vivo.

The synthesis of 5-chloro-6-(3,4-dichlorophenyl)picolinic acid presents an interesting challenge due to the need for precise functionalization at multiple positions. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and palladium-mediated hydrogenation, have streamlined the process. These techniques allow for high regioselectivity and yield optimization, crucial for large-scale production. The compound's stability under various conditions has also been a focus of research, ensuring its suitability for industrial applications.

From a computational perspective, molecular modeling studies have revealed that 5-chloro-6-(3,4-dichlorophenyl)picolinic acid can adopt multiple conformations depending on the solvent environment. This flexibility is advantageous for drug design, as it allows the molecule to adapt to different binding pockets. Additionally, quantum mechanical calculations have provided insights into its electronic structure, explaining its reactivity patterns. Such data are instrumental in guiding modifications to enhance bioavailability and metabolic stability.

The compound's potential extends beyond traditional pharmaceutical applications into agrochemicals and material science. Its structural motifs are shared by several herbicides and fungicides that leverage chlorinated aromatic rings for target specificity. Researchers are exploring whether 5-chloro-6-(3,4-dichlorophenyl)picolinic acid could serve as a precursor for novel crop protection agents with reduced environmental impact. Similarly, its ability to form coordination complexes with metal ions makes it a candidate for catalytic applications in organic synthesis.

Regulatory considerations play a vital role in the development of any chemical entity intended for therapeutic use. While 5-chloro-6-(3,4-dichlorophenyl)picolinic acid itself may not be classified as a high-risk compound under current guidelines, ensuring compliance with safety standards is paramount. Toxicological assessments have been conducted to evaluate potential hepatotoxicity and nephrotoxicity risks associated with prolonged exposure. These studies involve both acute and chronic dosing protocols to establish safe exposure limits.

The integration of machine learning algorithms has revolutionized the way bioactive compounds like 5-chloro-6-(3,4-dichlorophenyl)picolinic acid are discovered and optimized. Predictive models can identify promising derivatives based on structural features alone before experimental validation is necessary. This approach accelerates hit-to-lead conversion significantly while reducing costs associated with trial-and-error synthesis. Collaborative efforts between academia and industry have further amplified these capabilities through shared datasets and computational resources.

Future directions in research may focus on exploring enantiomeric purity issues arising from chiral centers introduced during synthesis or metabolic pathways involving this compound after administration. Advances in asymmetric catalysis could provide solutions to achieve enantiomerically pure forms with enhanced pharmacological profiles. Additionally; investigating interactions between 5-chloro-6-(3,dich lorophenyl)p icolinic aci dand cytochrome P450 enzymes will be crucial for understanding drug-drug interactions.